molecular formula C13H21NO4S B225456 2,5-diethoxy-N-isopropylbenzenesulfonamide

2,5-diethoxy-N-isopropylbenzenesulfonamide

Cat. No. B225456
M. Wt: 287.38 g/mol
InChI Key: RLVZYWKYSJHJRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5-diethoxy-N-isopropylbenzenesulfonamide (also known as IBS) is a chemical compound that has gained attention in the scientific community due to its potential applications in research. IBS is a sulfonamide derivative that has been used in various scientific studies as a tool to investigate the physiological and biochemical effects of certain compounds.

Mechanism of Action

The exact mechanism of action of IBS is not fully understood. However, it is believed that IBS acts as a competitive inhibitor of certain enzymes and receptors. Additionally, IBS has been shown to have some affinity for certain ion channels.
Biochemical and Physiological Effects:
IBS has been shown to have a variety of biochemical and physiological effects. For example, IBS has been shown to have anxiolytic effects in animal models. Additionally, IBS has been shown to have anticonvulsant effects in certain animal models.

Advantages and Limitations for Lab Experiments

One advantage of using IBS in lab experiments is that it is relatively easy to synthesize and obtain. Additionally, IBS has been shown to have a variety of useful applications in scientific research. However, one limitation of using IBS is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on IBS. For example, further studies could be conducted to investigate the exact mechanism of action of IBS. Additionally, IBS could be used as a tool to investigate the effects of certain compounds on other physiological systems, such as the cardiovascular system. Finally, IBS could be used as a starting point for the development of new drugs with potential therapeutic applications.

Synthesis Methods

The synthesis of IBS involves the reaction of 2,5-diethoxybenzenesulfonyl chloride with isopropylamine in the presence of a base such as triethylamine. The resulting product is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol.

Scientific Research Applications

IBS has been used in various scientific studies as a tool to investigate the physiological and biochemical effects of certain compounds. For example, IBS has been used as a ligand in binding assays to study the interactions between certain proteins and ligands. Additionally, IBS has been used as a tool to investigate the effects of certain compounds on the central nervous system.

properties

Molecular Formula

C13H21NO4S

Molecular Weight

287.38 g/mol

IUPAC Name

2,5-diethoxy-N-propan-2-ylbenzenesulfonamide

InChI

InChI=1S/C13H21NO4S/c1-5-17-11-7-8-12(18-6-2)13(9-11)19(15,16)14-10(3)4/h7-10,14H,5-6H2,1-4H3

InChI Key

RLVZYWKYSJHJRH-UHFFFAOYSA-N

SMILES

CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NC(C)C

Canonical SMILES

CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NC(C)C

Origin of Product

United States

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